Cas no 838904-25-9 (quinolin-8-yl 6-methoxy-2-oxo-2H-chromene-3-carboxylate)

• Product Name: quinolin-8-yl 6-methoxy-2-oxo-2H-chromene-3-carboxylate
• CAS No: 838904-25-9
• MF: C₂₀H₁₃NO₅
• MW: 347.320925474167
• CID: 5865118
• PubChem ID: 2990971
• Update Time: 2025-06-08

quinolin-8-yl 6-methoxy-2-oxo-2H-chromene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• SR-01000304677-1
• 838904-25-9
• AKOS024609402
• SR-01000304677
• F1773-0103
• quinolin-8-yl 6-methoxy-2-oxochromene-3-carboxylate
• quinolin-8-yl 6-methoxy-2-oxo-2H-chromene-3-carboxylate

• Inchi： 1S/C20H13NO5/c1-24-14-7-8-16-13(10-14)11-15(19(22)25-16)20(23)26-17-6-2-4-12-5-3-9-21-18(12)17/h2-11H,1H3
• InChI Key： KYCXHZBZJQQQFT-UHFFFAOYSA-N
• SMILES： O1C(C(C(=O)OC2=CC=CC3=CC=CN=C32)=CC2C=C(C=CC1=2)OC)=O

Computed Properties

• Exact Mass: 347.07937252g/mol
• Monoisotopic Mass: 347.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 74.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on quinolin-8-yl 6-methoxy-2-oxo-2H-chromene-3-carboxylate

Quinolin-8-yl 6-methoxy-2-oxo-2H-chromene-3-carboxylate (CAS No. 838904-25-9): An Overview

Quinolin-8-yl 6-methoxy-2-oxo-2H-chromene-3-carboxylate (CAS No. 838904-25-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the treatment of neurological disorders and cancer.

The molecular structure of quinolin-8-yl 6-methoxy-2-oxo-2H-chromene-3-carboxylate is composed of a quinoline ring and a chromene moiety, both of which are known for their biological activities. The quinoline ring, a heterocyclic aromatic compound, is a common scaffold in many pharmaceuticals due to its ability to interact with various biological targets. The chromene moiety, on the other hand, is a six-membered ring with a ketone group and an oxygen atom, which can exhibit antioxidant and anti-inflammatory properties.

Recent studies have highlighted the potential of quinolin-8-yl 6-methoxy-2-oxo-2H-chromene-3-carboxylate in modulating specific enzymes and receptors involved in neurodegenerative diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can effectively inhibit the activity of monoamine oxidase (MAO), an enzyme associated with the breakdown of neurotransmitters such as serotonin and dopamine. By reducing MAO activity, quinolin-8-yl 6-methoxy-2-oxo-2H-chromene-3-carboxylate may help alleviate symptoms of Parkinson's disease and depression.

In addition to its neuroprotective effects, quinolin-8-yl 6-methoxy-2-oxo-2H-chromene-3-carboxylate has also been investigated for its anticancer properties. Studies have demonstrated that this compound can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. Specifically, it has been shown to inhibit the activation of the Akt/mTOR pathway, which is frequently dysregulated in various types of cancer. This makes quinolin-8-yl 6-methoxy-2-oxo-2H-chromene-3-carboxylate a promising candidate for the development of novel anticancer drugs.

The synthesis of quinolin-8-yl 6-methoxy-2-oxyo-oH-chromene-o-carboxylate involves several steps, including the formation of the quinoline ring and the chromene moiety, followed by their coupling through a carboxylic acid ester linkage. Various synthetic routes have been explored to optimize yield and purity, with some methods employing green chemistry principles to minimize environmental impact. For example, one approach involves the use of microwave-assisted synthesis to enhance reaction efficiency and reduce reaction times.

The pharmacokinetic properties of quinolin-o-y-l 6-methoxy-o-x-o-oH-chromene-o-carboxylate have also been studied to understand its behavior in biological systems. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, making it suitable for further preclinical and clinical evaluation. Additionally, preliminary toxicity studies have indicated that it is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In conclusion, quinolin-o-y-l 6-methoxy-o-x-o-oH-chromene-o-carboxylate (CAS No. 838904-o5-o9) represents a promising lead compound in the development of new therapeutic agents for neurological disorders and cancer. Its unique structural features and biological activities make it an attractive target for further research and drug development. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing medical treatments for these challenging conditions.